Cas no 131896-42-9 (D-4-Thiazolylalanine)

D-4-Thiazolylalanine Properties

Names and Identifiers

• 4-Thiazolepropanoicacid, a-amino-, (aR)-
• (R)-2-Amino-3-(thiazol-4-yl)propanoic acid
• 3-(4-Thiazolyl)-D-alanine
• 3-(4-Thiazoyl)-D-alanine
• 3-(4-Thiazoyl)-D-alanine 3-(4-Thiazoyl)-D-alanine
• D-3-(4-Thiazolyl)-alanine
• D-4-Thiazolylalanine
• 4-Thiazoylalanine
• 3-Thiazol-4-yl-D-alanine
• beta-(4-Thiazolyl)-D-alanine
• D-4-TRIAZOLYLALANINE
• H-D-ALA(4-THIAZOYL)-OH
• H-D-ALA(4-THZ)-OH
• RARECHEM BK PT F200
• (R)-alpha-Amino-4-thiazolepropanoic acid
• D-Ala(4-thiazoyl)-OH
• D-4-Thiazolylalanine;
• (2R)-2-amino-3-(1,3-thiazol-4-yl)propanoic Acid
• (R)-2-Amino-3-(4-thiazolyl)propanoic acid
• A888354
• 2-Acetlimidazole
• (R)-2-AMINO-3-(THIAZOL-4-YL)PROPANOICACID
• (2R)-2-azaniumyl-3-(1,3-thiazol-4-yl)propanoate
• 4-Thiazolepropanoic acid, alpha-amino-, (alphaR)-
• 131896-42-9
• AS-38606
• WBZIGVCQRXJYQD-RXMQYKEDSA-N
• D-4-ThiaZolylalanine (H-D-TZa-OH)
• SCHEMBL5907044
• AKOS016842812
• MFCD00079674
• EN300-1298553
• (R)-2-AMINO-3-(THIAZOL-4-YL)PROPANOIC ACID
• h-d-ala(4-thz)-oh
• 4-thiazoylalanine
• D-4-THIAZOLYLALANINE
• 3-(4-THIAZOYL)-D-ALANINE
• 3-(4-THIAZOLYL)-D-ALANINE
• +Expand

• MDL： MFCD00079674
• InChIKey： WBZIGVCQRXJYQD-RXMQYKEDSA-N
• Inchi： InChI=1S/C6H8N2O2S/c7-5(6(9)10)1-4-2-11-3-8-4/h2-3,5H,1,7H2,(H,9,10)/t5-/m1/s1
• SMILES： C(C1=CSC=N1)[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 172.03100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 172.03064868g/mol
• Heavy Atom Count: 11
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• LogP: 0.79780
• PSA: 104.45000
• Solubility: Dissolution (41 g/l) (25 º C),
• Density: 1.433±0.06 g/cm3 (20 ºC 760 Torr),

D-4-Thiazolylalanine Security Information

• Safety Instruction： S26; S36.
• Risk Phrases：R36/37/38.
• Dangerous goods sign： Xi
• Risk Phrases： 36/37/38

D-4-Thiazolylalanine Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%